Cas no 1214359-41-7 (3-(2-Chloro-5-(difluoromethoxy)phenyl)pyridine)

• Product Name: 3-(2-Chloro-5-(difluoromethoxy)phenyl)pyridine
• CAS No: 1214359-41-7
• MF: C₁₂H₈ClF₂NO
• MW: 255.647829055786
• CID: 4790960
• Update Time: 2025-05-27

3-(2-Chloro-5-(difluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-(difluoromethoxy)phenyl)pyridine
• 3-(2-Chloro-5-(difluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H8ClF2NO/c13-11-4-3-9(17-12(14)15)6-10(11)8-2-1-5-16-7-8/h1-7,12H
• InChI Key： JPFSBGRUSYWCNU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=NC=CC=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2-Chloro-5-(difluoromethoxy)phenyl)pyridine

Recent Advances in the Study of 3-(2-Chloro-5-(difluoromethoxy)phenyl)pyridine (CAS: 1214359-41-7)

3-(2-Chloro-5-(difluoromethoxy)phenyl)pyridine (CAS: 1214359-41-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structural features, including the difluoromethoxy and chloro substituents, contribute to its unique physicochemical properties and biological interactions. Recent synthetic methodologies have optimized the production of 3-(2-Chloro-5-(difluoromethoxy)phenyl)pyridine, with improvements in yield and purity. These advancements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have explored the compound's mechanism of action. Preliminary data suggest that it may interact with specific enzyme targets or receptor pathways, making it a promising candidate for further investigation in therapeutic areas such as oncology, inflammation, or infectious diseases. However, detailed pharmacokinetic and pharmacodynamic studies are still underway to fully elucidate its potential.

One notable application of 3-(2-Chloro-5-(difluoromethoxy)phenyl)pyridine is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop derivatives with enhanced bioactivity or reduced toxicity. These derivatives are being screened for their efficacy in various disease models, with some showing promising results in early-stage trials.

Despite these advancements, challenges remain in the development of 3-(2-Chloro-5-(difluoromethoxy)phenyl)pyridine-based therapies. Issues such as solubility, stability, and off-target effects need to be addressed to ensure its viability as a drug candidate. Ongoing research is focused on overcoming these hurdles through structural modifications and formulation strategies.

In conclusion, 3-(2-Chloro-5-(difluoromethoxy)phenyl)pyridine (CAS: 1214359-41-7) represents a compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activity make it a valuable tool for drug discovery. Continued research and development efforts are essential to fully realize its therapeutic applications and bring novel treatments to market.